Cas no 1217047-14-7 (3-tert-butyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-tert-butyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1217047-14-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD11100075
• CID: 2359382
• PubChem ID: 51063805
• Update Time: 2023-11-20

3-tert-butyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl-isoxazole-4-carboxylic acid
• 3-(tert-butyl)isoxazole-4-carboxylic acid
• 3-tert-butyl-1,2-oxazole-4-carboxylic acid
• 3-tert-Butylisoxazole-4-carboxylic acid
• SBB053163
• 4-Isoxazolecarboxylic acid, 3-(1,1-dimethylethyl)-

• MDL： MFCD11100075
• Inchi： 1S/C8H11NO3/c1-8(2,3)6-5(7(10)11)4-12-9-6/h4H,1-3H3,(H,10,11)
• InChI Key： FQFFUIWYRYRXCN-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(C(C)(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Topological Polar Surface Area: 63.3